2-(2-naphthyloxy)-N-8-quinolinylacetamide

• IUPAC Name: 2-naphthalen-2-yloxy-N-quinolin-8-ylacetamide
• InChI: InChI=1S/C21H16N2O2/c24-20(23-19-9-3-7-16-8-4-12-22-21(16)19)14-25-18-11-10-15-5-1-2-6-17(15)13-18/h1-13H,14H2,(H,23,24)
• InChI Key: ADUYJLHRGZYFOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NC3=CC=CC4=C3N=CC=C4
• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol

Description

2-(2-naphthyloxy)-N-8-quinolinylacetamide, also known as NQOA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-(2-naphthyloxy)-N-8-quinolinylacetamide is not fully understood, but it is believed to interact with various cellular proteins and enzymes, leading to changes in cellular signaling pathways. This can result in a wide range of biochemical and physiological effects, depending on the specific target and cellular context.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the growth of new blood vessels) in tumors, and the modulation of various cellular signaling pathways. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-naphthyloxy)-N-8-quinolinylacetamide in lab experiments is its specificity for certain biological targets, allowing for precise investigation of specific pathways and processes. However, its use can be limited by its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are many potential future directions for research involving 2-(2-naphthyloxy)-N-8-quinolinylacetamide, including further investigation of its mechanism of action and potential therapeutic applications in diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, the development of new fluorescent probes based on the structure of this compound could lead to new tools for imaging and studying cellular structures and processes.

Synthesis Methods

The synthesis of 2-(2-naphthyloxy)-N-8-quinolinylacetamide involves the reaction of 2-naphthol and 8-aminoquinoline in the presence of acetic anhydride and a catalyst such as sulfuric acid. The resulting product is then purified using various techniques such as column chromatography.

Scientific Research Applications

2-(2-naphthyloxy)-N-8-quinolinylacetamide has been used in a variety of scientific research applications, including as a fluorescent probe for imaging cellular structures and as a potential therapeutic agent for the treatment of cancer and other diseases. Its unique chemical structure allows it to interact with specific biological targets, making it a valuable tool for investigating various biological processes.